2208-41-5

6-Hydroxymelatonin

In Stock

• CAS RN:
• 2208-41-5

• Formula:
• C13H16N2O3

• InChI:
• InChI=1S/C13H16N2O3/c1-8(16)14-4-3-9-7-15-11-6-12(17)13(18-2)5-10(9)11/h5-7,15,17H,3-4H2,1-2H3,(H,14,16)

• InChIKey:
• OMYMRCXOJJZYKE-UHFFFAOYSA-N

• 6-hydroxy Melatonin is an active metabolite of melatonin. It is formed from melatonin by the cytochrome P450 (CYP) isoform CYP1A2 in human liver microsomes. 6-hydroxy Melatonin is a melatonin 1A (MT1A), MT1B, and MT2 receptor agonist. It inhibits dopamine release from isolated rabbit retina (IC50 = 0.0016 µM). 6-hydroxy Melatonin (10 and 100 µM) reduces increases in the levels of NF-κB, IL-6, and IL-8 and decreases in glutathione (GSH) levels in LPS- and peptidoglycan G-stimulated human umbilical vein endothelial cells (HUVECs) in an in vitro model of sepsis. It reduces iron-induced lipid oxidation in rat hippocampal homogenate when administered at a dose of 10 mg/kg.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working s...

Tetrapentyloxy-dibromo-dihydroxycalix[4]arene

In Stock

• CAS RN:
• 2622208-41-5

• Formula:
• C48H62Br2O6

• InChI:
• InChI=1S/C48H62Br2O6/c1-5-9-13-17-53-45-33-21-37-29-43(51)31-39(47(37)55-19-15-11-7-3)23-35-27-42(50)28-36(46(35)54-18-14-10-6-2)24-40-32-44(52)30-38(22-34(45)26-41(49)25-33)48(40)56-20-16-12-8-4/h25-32,51-52H,5-24H2,1-4H3

• InChIKey:
• LMPQWELWMWWTIB-UHFFFAOYSA-N

• Tetrapentyloxy-dibromo-dihydroxycalix[4]arene is a useful research compound. Its molecular formula is C48H62Br2O6 and its molecular weight is 894.8 g/mol. The purity is usually 95%.